Cas no 1805465-37-5 (2-Chloromethyl-6-cyano-3-(difluoromethoxy)benzoic acid)

• Product Name: 2-Chloromethyl-6-cyano-3-(difluoromethoxy)benzoic acid
• CAS No: 1805465-37-5
• MF: C₁₀H₆ClF₂NO₃
• MW: 261.609348773956
• CID: 4981359
• Update Time: 2025-05-24

2-Chloromethyl-6-cyano-3-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-6-cyano-3-(difluoromethoxy)benzoic acid

• Inchi： 1S/C10H6ClF2NO3/c11-3-6-7(17-10(12)13)2-1-5(4-14)8(6)9(15)16/h1-2,10H,3H2,(H,15,16)
• InChI Key： MTXGBUHMRDHCPT-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C#N)C=1C(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.5
• Topological Polar Surface Area: 70.3

Additional information on 2-Chloromethyl-6-cyano-3-(difluoromethoxy)benzoic acid

2-Chloromethyl-6-cyano-3-(difluoromethoxy)benzoic Acid (CAS No. 1805465-37-5)

The compound 2-Chloromethyl-6-cyano-3-(difluoromethoxy)benzoic Acid, identified by the CAS registry number CAS 1805465-37-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This benzoic acid derivative features a unique combination of functional groups, including a cyano group, a difluoromethoxy substituent, and a chloromethyl group. These groups contribute to its diverse chemical reactivity and biological activity, making it a subject of interest in contemporary research.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the coupling reactions that form the chloromethyl and difluoromethoxy substituents.

In terms of chemical properties, the presence of the cyano group imparts strong electron-withdrawing effects, which can influence the molecule's reactivity in various reactions. The difluoromethoxy group introduces both electron-withdrawing and steric effects, enhancing the compound's stability while potentially affecting its solubility in different solvents. The chloromethyl group, on the other hand, is known for its ability to participate in nucleophilic substitution reactions, making it a versatile functional group in organic synthesis.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have revealed its potential as an inhibitor of certain enzymes implicated in disease pathways. For example, studies have demonstrated its ability to modulate kinase activity, suggesting its role in anti-inflammatory and anti-cancer therapies. Additionally, research into its pharmacokinetic properties has highlighted its favorable absorption and metabolism profiles, which are critical for drug development.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's molecular interactions. Advanced molecular docking studies have provided insights into how it binds to target proteins at the atomic level. These findings are instrumental in guiding the design of more potent derivatives with improved therapeutic efficacy.

In conclusion, the compound 2-Chloromethyl-6-cyano-3-(difluoromethoxy)benzoic Acid (CAS No. 1805465-37-5) represents a promising candidate for further exploration in both academic and industrial settings. Its unique combination of functional groups and favorable biological properties make it a valuable tool in drug discovery and development.